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Audience: Researchers, scientists, and drug development professionals.

Note: Publicly available information on a specific molecule designated "SPI-001" in the context
of functional genomics is limited. The following application notes and protocols are based on
the available data for SPY001, a novel, half-life extended monoclonal antibody developed by
Spyre Therapeutics, which is a likely candidate for the intended query. SPY0O01 is currently in
clinical development for the treatment of Inflammatory Bowel Disease (IBD).

Application Notes
Introduction

SPYO001 is an investigational humanized monoclonal IgG1 antibody that targets the o437
integrin.[1] This antibody is engineered with a modified Fc region (YTE modification) to extend
its serum half-life.[1] The primary mechanism of action of SPY0O0L1 is the inhibition of the
interaction between a4f37 on lymphocytes and the mucosal addressin cell adhesion molecule-1
(MAdCAM-1) on endothelial cells in the gastrointestinal tract.[2][3] This blockage prevents the
trafficking of pathogenic T-lymphocytes to the gut, thereby reducing inflammation. SPYO001 is
being developed as a potential best-in-class treatment for IBD, with the prospect of less
frequent subcutaneous dosing.[4][5]
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Mechanism of Action

The 0437 integrin is a key regulator of lymphocyte trafficking to the gut. Its interaction with
MAdCAM-1, which is primarily expressed on the vascular endothelium of the gastrointestinal
tract, facilitates the adhesion and transmigration of lymphocytes into the inflamed gut tissue.
SPYO001 specifically binds to the a4p7 integrin, effectively blocking this interaction and thus
mitigating the inflammatory cascade in IBD.[2][3]
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Coat 96-well plate
with MAdCAM-1-Fc

:

Block plate with
assay buffer

Y
Add serial dilutions of Label RPMI-8866 cells
SPY001 and controls with BCECF-AM

'

Add labeled cells to wells

:

Incubate for 1 hour at 37°C

:

Wash to remove
non-adherent cells

:

Read fluorescence of
adherent cells

Calculate % inhibition
and determine IC50
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Isolate CD4+ T-cells
from PBMCs

l

Activate T-cells with
anti-CD3/CD28 beads

l

Treat with SPY001
or isotype control

l

Extract total RNA

l

Perform RNA-sequencing

Identify DEGs and
perform pathway analysis

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15575405/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-spy001-in-functional-genomics-studies
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575405?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575405?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

